Cas no 2640873-54-5 (2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one)

• Product Name: 2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one
• CAS No: 2640873-54-5
• MF: C₁₆H₁₇N₅O
• MW: 295.339082479477
• CID: 5315896
• PubChem ID: 155800682
• Update Time: 2025-10-23

2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• F6677-0441
• AKOS040715471
• 2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one
• 2640873-54-5
• 2-[3-[(2-Methyl-1H-imidazol-1-yl)methyl]-1-azetidinyl]-4H-pyrido[1,2-a]pyrimidin-4-one

• Inchi： 1S/C16H17N5O/c1-12-17-5-7-19(12)9-13-10-20(11-13)15-8-16(22)21-6-3-2-4-14(21)18-15/h2-8,13H,9-11H2,1H3
• InChI Key： HWNYMHXLTOOSRM-UHFFFAOYSA-N
• SMILES： C12C=CC=CN1C(=O)C=C(N1CC(CN3C(C)=NC=C3)C1)N=2

Computed Properties

• Exact Mass: 295.14331018g/mol
• Monoisotopic Mass: 295.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 516.7±60.0 °C(Predicted)
• pka: 7.69±0.33(Predicted)

Additional information on 2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one

Introduction to 2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2640873-54-5)

2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical framework and potential biological activities. This compound belongs to the pyrido[1,2-a]pyrimidine class, which is well-known for its involvement in various pharmacological applications, including antiviral, anticancer, and antimicrobial agents. The presence of multiple nitrogen-containing rings in its structure imparts a high degree of flexibility and reactivity, making it a promising scaffold for drug discovery.

The chemical structure of 2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one features a pyrido[1,2-a]pyrimidine core substituted with an azetidine ring at the 3-position. This substitution pattern introduces a methyl group linked to a 2-methylimidazole moiety, which further enhances the compound's pharmacophoric potential. The precise arrangement of these functional groups contributes to its ability to interact with biological targets in a highly specific manner.

Recent advancements in medicinal chemistry have highlighted the importance of nitrogen-rich heterocycles in the development of novel therapeutic agents. The pyrido[1,2-a]pyrimidine scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The compound CAS No. 2640873-54-5 represents a cutting-edge example of how structural modifications can lead to the discovery of new pharmacological entities.

In vitro studies have demonstrated that 2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one exhibits notable activity against several disease-related targets. Its ability to bind to and modulate the activity of key enzymes has been explored in detail by researchers aiming to develop treatments for chronic diseases. The compound's dual functionality, arising from the combination of the azetidine and imidazole moieties, allows it to engage with multiple binding sites on biological targets, potentially leading to enhanced therapeutic efficacy.

The synthesis of CAS No. 2640873-54-5 involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and protecting group strategies, are employed to construct the complex molecular framework efficiently. The synthesis pathway not only highlights the synthetic prowess of modern organic chemistry but also underscores the importance of precision in constructing such intricate molecules.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of analogs with tailored biological properties. This flexibility makes 2-{3-[ (2-methyl - 1 H - imidazol - 1 - yl) methyl ] azetidin - 1 - yl } - 4 H - pyrido [ 1 , 2 - a ] pyrimidin - 4 - one (CAS No. 2640873 - 54 - 5) an invaluable tool for structure-based drug design.

Recent publications have begun to explore the pharmacokinetic properties of this compound, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for assessing the feasibility of translating preclinical findings into clinical applications. Preliminary data suggest that CAS No. 2640873 - 54 - 5 exhibits favorable properties that could make it suitable for oral administration, thereby increasing its therapeutic potential.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of 2-{3-[ (2-methyl - 1 H - imidazol - 1 - yl) methyl ] azetidin - 1 - yl } - 4 H - pyrido [ 1 , 2 - a ] pyrimidin - 4 - one exemplifies this synergy, as it bridges fundamental chemical research with applied pharmacological investigations. By leveraging cutting-edge technologies and innovative methodologies, scientists are paving the way for next-generation treatments that address unmet medical needs.

The future direction of research on CAS No. 2640873 - 54 - 5 is likely to focus on elucidating its mechanism of action and evaluating its efficacy in animal models. Additionally, efforts will be made to identify any potential side effects or toxicities associated with long-term use. These studies will provide a comprehensive understanding of the compound's therapeutic potential and guide further development efforts.

In conclusion,2-{3-[ (2-methyl - 1 H - imidazol ) methyl ] azet id ine } )} pyrid o [ ] pry mid ine ) one ( CAS No .2640873545 ) represents a significant advancement i n pharmaceutical chemistry . Its unique structural features , combined wi th promising preclinical data , position i t as a valuable candidate f or furthe r exploration i n drug discovery . As researc h continue s t o uncover new applications f or thi s compoun d , i t holds great promise f or contributing t o advancements i n medicine and biotechnology . p >